3-Acetoxy-4-chlorobenzoic Acid

• CAS RN: 335013-08-6
• Molecular Formula: C9H7ClO4
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 3-acetyloxy-4-chlorobenzoic acid
• InChI: InChI=1S/C9H7ClO4/c1-5(11)14-8-4-6(9(12)13)2-3-7(8)10/h2-4H,1H3,(H,12,13)
• InChI Key: IISBBMWHPMZHRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1)C(=O)O)Cl

Description

3-Acetoxy-4-chlorobenzoic Acid is a useful research compound. Its molecular formula is C9H7ClO4 and its molecular weight is 214.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-3-hydroxybenzoic acid (1.00 g, 5.80 mmol) was suspended in acetic anhydride (11 ml) and heated to reflux for 3 h. After cooling, water (11 ml) was added and the mixture was refluxed again for 1 h. After cooling, crystals formed overnight which were collected by suction filtration and dried in vacuo to yield the title compound (630 mg).